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Abstract
Glycerol Kinase (GK), classified under EC 2.7.1.30, is a pivotal enzyme at the crossroads of

carbohydrate and lipid metabolism. It catalyzes the ATP-dependent phosphorylation of glycerol

to produce sn-glycerol 3-phosphate, a critical intermediate for the synthesis of triglycerides and

glycerophospholipids, and a key entry point into glycolysis and gluconeogenesis. This

document provides an in-depth exploration of the historical milestones in the discovery and

characterization of Glycerol Kinase, presents its biochemical properties through compiled

quantitative data, details key experimental protocols for its study, and illustrates its role in

significant metabolic pathways.

Discovery and Historical Milestones
The journey to understanding glycerol metabolism predates the formal identification of the

enzyme responsible for its initiation. Early 20th-century studies, notably by Carl Neuberg,

focused on glycerol production during fermentation. However, the specific enzyme that

activates glycerol remained elusive.
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The definitive discovery and initial characterization of Glycerol Kinase (then termed

glycerokinase) are credited to the work of N. R. Cozzarelli and E. C. C. Lin. Their seminal

research in the 1960s using the bacterium Escherichia coli laid the groundwork for all

subsequent studies.

1966-1967: First Isolation and Characterization: Cozzarelli and Lin were the first to isolate

Glycerol Kinase from E. coli.[1][2] Their work involved not only the purification of the

enzyme but also the initial description of its properties.[3] In a parallel study, they

successfully mapped the chromosomal location of the structural gene for glycerol kinase,

designated glpK, in E. coli.[4][5][6] This was a significant step, linking the enzymatic function

to a specific genetic locus.

Enzyme Regulation: Subsequent research revealed that Glycerol Kinase activity is tightly

regulated. In E. coli, the enzyme is allosterically inhibited by fructose-1,6-bisphosphate

(FBP), a key glycolytic intermediate.[7] This feedback inhibition serves to couple glycerol

metabolism with the overall glycolytic flux of the cell.[7] Zwaig and Lin later identified a

mutant E. coli strain that had lost this FBP-mediated inhibition, further cementing the

physiological relevance of this regulatory mechanism.[8]

Structural Elucidation: The advent of X-ray crystallography allowed for the determination of

the three-dimensional structure of Glycerol Kinase. The enzyme adopts a ribonuclease H-

like fold.[9] As of the early 2010s, numerous structures of the protein, mostly as homodimers,

have been deposited in the Protein Data Bank (PDB), providing detailed insights into its

catalytic mechanism and substrate binding.[9]

Human Glycerol Kinase: The human Glycerol Kinase gene (GK) was later identified and

mapped to the X chromosome (locus Xp21).[1] Mutations or deletions in this gene are the

cause of Glycerol Kinase Deficiency, a rare X-linked genetic disorder.[1]

Biochemical Properties and Quantitative Data
Glycerol Kinase catalyzes the transfer of a phosphate group from ATP to the sn-3 position of

glycerol, yielding sn-glycerol 3-phosphate and ADP.[9] The reaction is magnesium-dependent.

Kinetic Parameters
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The Michaelis-Menten constants (Km) for the substrates, glycerol and ATP, provide a measure

of the enzyme's affinity for them.[10] Vmax represents the maximum reaction velocity when the

enzyme is saturated with substrates.[10] These parameters vary across species.

Organism Substrate Km Value Reference

Homo sapiens

(Human)
Glycerol 5.022 µM [1]

ATP 0.767 mM [1]

Trypanosoma brucei

(pH 7.4)
Glycerol 0.26 mM [11]

ATP 0.19 mM [11]

Trypanosoma brucei

(pH 9.0)
Glycerol 0.17 mM [11]

ATP 0.26 mM [11]

Candida mycoderma Glycerol 15 µM [12]

MgATP 9 µM [12]

Chaetomium

thermophilum
ATP 0.052 mM [13]

Haloferax volcanii Glycerol, ATP, Mg²⁺ Positive Cooperativity [14]

Substrate Specificity
While highly specific for glycerol, Glycerol Kinase can phosphorylate other small polyols,

albeit with much lower efficiency.

Organism Alternative Substrate Km Value Reference

Candida mycoderma Dihydroxyacetone 5 mM [12]

L-Glyceraldehyde 3.7 mM [12]
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Enzyme Inhibition
Inhibitors are crucial tools for studying enzyme function and can serve as leads for drug

development. The inhibitory constant (Ki) is a measure of an inhibitor's binding affinity, where a

lower Ki indicates a stronger inhibitor.[15][16]

Inhibitor Type

Target

Organism/Enzy

me

Ki Value Reference

Fructose-1,6-

bisphosphate

(FBP)

Allosteric
E. coli Glycerol

Kinase
- [7]

ADP

Product

(Competitive with

ATP)

Trypanosoma

brucei GK
Weak Inhibitor [11]

Chromium ATP

(CrATP)

Dead-end

(Competitive with

MgATP)

Candida

mycoderma GK
0.5 - 0.7 µM [12]

Staurosporine
Broad-spectrum

Kinase Inhibitor
General - [17]

Rapamycin

mTOR Pathway

Inhibitor

(Indirect)

General - [17]

Key Experimental Protocols
The study of Glycerol Kinase relies on robust experimental methods for purification and

activity measurement.

Purification of Recombinant His-tagged Glycerol Kinase
This protocol describes a common method for purifying recombinant Glycerol Kinase with a

histidine tag (His-tag) from an E. coli expression system.

Methodology:
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Gene Cloning and Expression: The gene for Glycerol Kinase is cloned into an expression

vector (e.g., pET series) with an N-terminal or C-terminal His-tag. The construct is

transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).[1][18]

Cell Culture and Induction: A single colony is used to inoculate a starter culture, which is then

used to inoculate a larger volume of growth medium (e.g., LB or Terrific Broth) containing an

appropriate antibiotic. Cells are grown at 37°C with shaking until they reach a mid-log phase

(OD600 of ~0.5-1.0). Protein expression is then induced with isopropyl-β-d-thiogalactoside

(IPTG) and the culture is incubated at a lower temperature (e.g., 16-18°C) overnight to

improve protein solubility.[18]

Cell Lysis: Cells are harvested by centrifugation. The cell pellet is resuspended in a lysis

buffer (e.g., 50 mM Tris-HCl pH 7.4, 300 mM NaCl, 10 mM imidazole, and a reducing agent

like DTT).[1] Cells are lysed by sonication or high-pressure homogenization on ice. The

lysate is then centrifuged to pellet cell debris.

Affinity Chromatography: The cleared lysate is loaded onto a Nickel-NTA (Ni-NTA) or other

immobilized metal affinity chromatography (IMAC) column pre-equilibrated with lysis buffer.

[1]

Washing: The column is washed with several column volumes of a wash buffer (lysis buffer

with a slightly higher imidazole concentration, e.g., 20-40 mM) to remove non-specifically

bound proteins.

Elution: The His-tagged Glycerol Kinase is eluted from the column using an elution buffer

containing a high concentration of imidazole (e.g., 250-500 mM).

Buffer Exchange/Desalting: Eluted fractions containing the purified protein are pooled and

the buffer is exchanged into a suitable storage buffer (e.g., via dialysis or a desalting column)

to remove imidazole.[1]

Purity Check and Storage: Protein concentration is determined (e.g., Bradford assay), and

purity is assessed by SDS-PAGE. The purified enzyme can be stored at -80°C for long-term

use.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.benchchem.com/product/b15746326/docs?utm_src=pdf-body#a-technical-guide-to-the-discovery-history-and-function-of-glycerol-kinase
https://pmc.ncbi.nlm.nih.gov/articles/PMC10130975/
https://www.mdpi.com/1422-0067/21/24/9570
https://www.mdpi.com/1422-0067/21/24/9570
https://pmc.ncbi.nlm.nih.gov/articles/PMC10130975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10130975/
https://www.benchchem.com/product/b15746326/docs?utm_src=pdf-body#a-technical-guide-to-the-discovery-history-and-function-of-glycerol-kinase
https://pmc.ncbi.nlm.nih.gov/articles/PMC10130975/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10130975/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15746326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for His-tagged Glycerol Kinase Purification
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Induce with IPTG

Harvest Cells (Centrifugation)

Cell Lysis (Sonication)

Clarify Lysate (Centrifugation)

Load onto Ni-NTA Column

Wash unbound proteins

Elute with Imidazole

Buffer Exchange / Desalting

Purity Check (SDS-PAGE)

Store at -80°C
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Caption: Workflow for His-tagged Glycerol Kinase Purification.
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Spectrophotometric Enzyme Activity Assay
This is a continuous, coupled enzyme assay used to determine the kinetic activity of Glycerol
Kinase. The production of ADP by GK is coupled to the oxidation of NADH, which can be

monitored by the decrease in absorbance at 340 nm.

Principle:

Glycerol Kinase (GK): Glycerol + ATP → Glycerol-3-Phosphate + ADP

Pyruvate Kinase (PK): ADP + Phosphoenolpyruvate (PEP) → ATP + Pyruvate

Lactate Dehydrogenase (LDH): Pyruvate + NADH + H⁺ → Lactate + NAD⁺

The rate of NADH oxidation (decrease in A340) is directly proportional to the activity of

Glycerol Kinase, as it is the rate-limiting step in this cascade.

Methodology:

Reagent Preparation: Prepare a reaction mixture containing all components except the

enzyme. A typical mixture in a suitable buffer (e.g., TEA or Glycine buffer) includes: ATP,

phosphoenolpyruvate (PEP), NADH, MgSO₄, coupling enzymes Pyruvate Kinase (PK) and

Lactate Dehydrogenase (LDH), and the substrate, glycerol.[19]

Spectrophotometer Setup: Set a UV/Vis spectrophotometer to read absorbance at 340 nm

and maintain a constant temperature, typically 25°C or 37°C.[18][19]

Assay Execution: a. Pipette the reaction mixture into a cuvette.[19] b. Place the cuvette in

the spectrophotometer and allow it to equilibrate to the set temperature for 3-5 minutes.[19]

c. Record a baseline reading to establish any background rate of NADH oxidation. d. Initiate

the reaction by adding a small volume of the purified Glycerol Kinase enzyme solution to

the cuvette. Mix quickly.[19] e. Immediately begin recording the decrease in absorbance at

340 nm over time (e.g., for 5-8 minutes).[19][20]

Data Analysis: a. Determine the linear rate of absorbance change per minute (ΔA340/min)

from the initial, linear portion of the curve.[19] b. Calculate the enzyme activity using the

Beer-Lambert law and the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).
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Coupled Spectrophotometric Assay for GK Activity
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Caption: Coupled reaction scheme for GK spectrophotometric assay.
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Metabolic Pathways and Significance
Glycerol Kinase is a key entry point for glycerol into central metabolism, connecting lipid

breakdown with energy production and biosynthesis.

Glycerol Metabolism Pathway
In many organisms, glycerol is transported into the cell where it is immediately trapped by

phosphorylation.

Transport: In bacteria like E. coli, glycerol enters the cell via a facilitator protein called GlpF.

[21]

Phosphorylation: Cytosolic Glycerol Kinase (GlpK) phosphorylates glycerol to sn-glycerol 3-

phosphate (G3P).[21] This step consumes one molecule of ATP.

Oxidation: G3P is then oxidized to dihydroxyacetone phosphate (DHAP) by glycerol-3-

phosphate dehydrogenase.[9]

Entry into Glycolysis: DHAP is an intermediate of the glycolytic pathway and is isomerized to

glyceraldehyde 3-phosphate to continue through glycolysis for ATP generation.[9]

Glycerol Entry into Glycolysis

Glycerol
(Extracellular)

GlpF
(Facilitator)

Glycerol
(Intracellular)

Glycerol Kinase

Glycerol-3-Phosphate

G3P Dehydrogenase

DHAP Glycolysis

ADP

NADH

ATP

NAD+

Click to download full resolution via product page

Caption: Pathway of glycerol assimilation and entry into glycolysis.

The Glycerol-3-Phosphate Shuttle
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In eukaryotes, particularly in skeletal muscle and the brain, the glycerol-3-phosphate shuttle

provides a mechanism to transfer reducing equivalents (electrons) from NADH produced in the

cytosol during glycolysis into the mitochondria for oxidative phosphorylation.[22]

Cytosolic Step: Cytosolic glycerol-3-phosphate dehydrogenase (cGPDH or GPD1) reduces

dihydroxyacetone phosphate (DHAP) to glycerol-3-phosphate (G3P), oxidizing cytosolic

NADH to NAD⁺.[22][23]

Mitochondrial Step: G3P crosses the outer mitochondrial membrane. On the inner

mitochondrial membrane, mitochondrial glycerol-3-phosphate dehydrogenase (mGPDH or

GPD2), which uses FAD as a prosthetic group, oxidizes G3P back to DHAP.[22][23] In this

process, FAD is reduced to FADH₂.

Electron Transport Chain: FADH₂ then donates its electrons to Coenzyme Q (ubiquinone) in

the electron transport chain, bypassing Complex I.[22] The regenerated DHAP can then

move back to the cytosol.

This shuttle is crucial for regenerating cytosolic NAD⁺ to sustain a high rate of glycolysis.
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Glycerol-3-Phosphate Shuttle
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Caption: The Glycerol-3-Phosphate shuttle mechanism.
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Conclusion
Since its initial discovery and characterization in E. coli by Cozzarelli and Lin, Glycerol Kinase
has been established as a fundamentally important enzyme. Its role as the gatekeeper for

glycerol's entry into central metabolic pathways underscores its significance in cellular

bioenergetics and biosynthesis. Decades of research have elucidated its kinetic properties,

regulatory mechanisms, and three-dimensional structure. For researchers and drug

development professionals, Glycerol Kinase remains a subject of interest, particularly in the

context of metabolic diseases and as a potential target in pathogenic organisms where glycerol

metabolism is essential. The detailed protocols and compiled data herein provide a

comprehensive resource for the continued study of this vital enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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